Cas no 2168768-65-6 (2,2,4,9-tetramethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 2,2,4,9-tetramethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168768-65-6
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6052056
• PubChem ID: 165865200
• Update Time: 2025-10-31

2,2,4,9-tetramethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2,2,4,9-tetramethyl-1-oxa-5-azaspiro5.5undecane
• EN300-1279254
• 2168768-65-6
• 2,2,4,9-tetramethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C13H25NO/c1-10-5-7-13(8-6-10)14-11(2)9-12(3,4)15-13/h10-11,14H,5-9H2,1-4H3
• InChI Key： TZXNMSSFQDRTNZ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21CCC(C)CC2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,4,9-tetramethyl-1-oxa-5-azaspiro5.5undecane

2,2,4,9-Tetramethyl-1-Oxa-5-Azaspiro[5.5]Undecane: A Comprehensive Overview

2,2,4,9-Tetramethyl-1-Oxa-5-Azaspiro[5.5]Undecane, also known by its CAS number 2168768-65-6, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intriguing molecular architecture and potential applications in drug design and advanced materials. The name itself reflects the structural complexity of the molecule: the "spiro" indicates a spirocyclic system where two rings are joined by a single atom, while the "oxa" and "aza" denote the presence of oxygen and nitrogen atoms within the ring system, respectively.

The synthesis of 2,2,4,9-Tetramethyl-1-Oxa-5-Azaspiro[5.5]Undecane involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct such complex spirocyclic systems with high precision and enantioselectivity. For instance, studies published in Angewandte Chemie have demonstrated the use of palladium-catalyzed cross-coupling reactions to assemble spirocyclic frameworks with unprecedented efficiency.

The physical properties of this compound are highly dependent on its molecular structure. The presence of multiple methyl groups at positions 2, 4, and 9 imparts steric bulk to the molecule, which can influence its solubility and thermal stability. Experimental data indicate that 2168768-65-6 exhibits moderate thermal stability up to 180°C under inert conditions. Its solubility in common organic solvents such as dichloromethane and THF is relatively high due to the balance between hydrophobic methyl groups and polar oxygen and nitrogen atoms.

In terms of applications, 2,2,4,9-Tetramethyl-1-Oxa-5-Azaspiro[5.5]Undecane has shown promise in drug discovery efforts targeting G-protein coupled receptors (GPCRs). The spirocyclic structure provides a rigid framework that can be tailored to interact with specific receptor pockets. Recent studies in Nature Communications have highlighted its potential as a lead compound for developing novel therapeutics against neurodegenerative diseases such as Alzheimer's.

The biological activity of this compound is closely tied to its ability to modulate cellular signaling pathways. Preclinical data suggest that it acts as an agonist for certain adenosine receptor subtypes, which are critical in regulating neuronal activity and inflammation. These findings underscore its potential utility in developing treatments for conditions characterized by excessive inflammation or neurodegeneration.

From a materials science perspective, the unique electronic properties of 2168768-65-6 make it an attractive candidate for use in organic electronics. Research published in Advanced Materials has explored its application as a building block for self-assembled monolayers (SAMs) on conductive surfaces. The spirocyclic structure facilitates strong intermolecular interactions, which are essential for forming stable SAMs with desirable electronic properties.

In conclusion, 2,2,4,9-Tetramethyl-1-Oxa-5-Azaspiro[5.5]Undecane, or CAS number 2168768-65-6, represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple scientific disciplines. Its role in drug discovery and materials science continues to evolve as researchers uncover new ways to exploit its unique properties.